![molecular formula C15H16FNO4 B258455 3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B258455.png)
3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
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Overview
Description
3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, and its mechanism of action and biochemical effects have been investigated in detail.
Mechanism of Action
The mechanism of action of 3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. It has also been shown to modulate the activity of various ion channels such as TRPV1 and TRPA1, which are involved in the perception of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in response to inflammatory stimuli. It has also been shown to reduce the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of inflammatory mediators. In addition, it has been shown to reduce the perception of pain and inflammation in animal models.
Advantages and Limitations for Lab Experiments
3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent anti-inflammatory and analgesic effects in animal models. However, there are also some limitations to its use. It has not been extensively studied in humans, and its safety and efficacy in humans are not well established. In addition, its mechanism of action is not fully understood, and further studies are needed to elucidate its effects on various signaling pathways in the body.
Future Directions
There are several future directions for the study of 3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. One direction is the further investigation of its potential use as a scaffold for the development of new drugs targeting various biological targets such as GPCRs and ion channels. Another direction is the further investigation of its mechanism of action and its effects on various signaling pathways in the body. In addition, further studies are needed to establish its safety and efficacy in humans, and to determine its potential use in the treatment of pain and inflammation.
Synthesis Methods
The synthesis of 3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid involves the reaction of 4-fluorobenzylamine with 7-oxabicyclo[2.2.1]hept-2-ene-5-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is purified by column chromatography and characterized by various spectroscopic techniques such as NMR and mass spectrometry.
Scientific Research Applications
3-[(4-Fluorobenzyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory and analgesic effects in animal models, and its potential use in the treatment of pain and inflammation is being investigated. It has also been studied for its potential use as a scaffold for the development of new drugs targeting various biological targets such as G protein-coupled receptors (GPCRs) and ion channels.
properties
Molecular Formula |
C15H16FNO4 |
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Molecular Weight |
293.29 g/mol |
IUPAC Name |
2-[(4-fluorophenyl)methylcarbamoyl]-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid |
InChI |
InChI=1S/C15H16FNO4/c16-9-3-1-8(2-4-9)7-17-14(18)12-10-5-6-11(21-10)13(12)15(19)20/h1-4,10-13H,5-7H2,(H,17,18)(H,19,20) |
InChI Key |
DQLLUVBHRLNJGL-UHFFFAOYSA-N |
SMILES |
C1CC2C(C(C1O2)C(=O)NCC3=CC=C(C=C3)F)C(=O)O |
Canonical SMILES |
C1CC2C(C(C1O2)C(=O)NCC3=CC=C(C=C3)F)C(=O)O |
Origin of Product |
United States |
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